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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of diisopropyl succinate (CAS 924-88-9). It is

intended to be a valuable resource for professionals in research, and drug development. This

document summarizes key quantitative data in structured tables, outlines detailed experimental

methodologies for property determination, and presents logical and metabolic pathways

through Graphviz diagrams. Diisopropyl succinate, a diester of succinic acid and isopropanol,

finds applications as a solvent, in fragrance formulations, and notably as an internal electron

donor in Ziegler-Natta catalysts for polypropylene production. While direct biological signaling

pathways for diisopropyl succinate are not extensively documented, its hydrolysis to

succinate, a key intermediate in the citric acid (TCA) cycle, suggests potential involvement in

cellular metabolism and related signaling cascades.

Physicochemical Data
The physicochemical properties of diisopropyl succinate are summarized below. It is

important to note that minor variations in reported values exist across different sources, which

may be attributed to different experimental conditions or purities of the samples tested.
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Parameter Value Reference

Chemical Name Diisopropyl succinate [1][2][3]

Synonyms
Succinic acid diisopropyl ester,

dipropan-2-yl butanedioate
[2][3]

CAS Number 924-88-9 [1]

Molecular Formula C₁₀H₁₈O₄ [1]

Molecular Weight 202.25 g/mol [1]

SMILES
CC(C)OC(=O)CCC(=O)OC(C)

C
[2]

InChI

1S/C10H18O4/c1-7(2)13-

9(11)5-6-10(12)14-8(3)4/h7-

8H,5-6H2,1-4H3

[2]
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Property Value Reference

Appearance Colorless liquid [1]

Odor Faint, fruity [1]

Density 0.99 - 1.004 g/cm³ at 25 °C [4]

Boiling Point 228 °C at 760 mmHg [1]

Melting Point
Not clearly defined; listed as

liquid at room temperature
[1]

Flash Point 96.3 °C (Closed Cup) [1]

Vapor Pressure 0.0752 mmHg at 25 °C [1]

Refractive Index 1.417 - 1.428 at 20 °C [1]

Solubility
Sparingly soluble in water;

soluble in organic solvents
[1]

logP (Octanol/Water Partition

Coefficient)
1.5 - 1.985 (estimated) [5]

Topological Polar Surface Area

(TPSA)
52.6 Å² [6]

Experimental Protocols
Detailed experimental protocols for the determination of key physicochemical properties of

liquid esters like diisopropyl succinate are outlined below. These are generalized procedures

and may require optimization based on specific laboratory conditions and equipment.

Synthesis of Diisopropyl Succinate
A common method for the synthesis of diisopropyl succinate is through the Fischer

esterification of succinic acid with isopropanol, using an acid catalyst.[2]

Materials:

Succinic acid
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Isopropanol (in excess)

Concentrated sulfuric acid (catalyst)

Dehydrating agent (e.g., anhydrous sodium sulfate)

Sodium bicarbonate solution (5%)

Brine (saturated NaCl solution)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a drying tube, combine

succinic acid, an excess of isopropanol, and a catalytic amount of concentrated sulfuric acid.

[7]

Heat the mixture to reflux for several hours to drive the reaction towards completion.[7] The

progress of the reaction can be monitored by techniques such as thin-layer chromatography.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.[7]

Dry the organic layer over a suitable drying agent like anhydrous sodium sulfate.

Filter to remove the drying agent and remove the excess isopropanol and extraction solvent

under reduced pressure using a rotary evaporator.

Purify the resulting crude diisopropyl succinate by distillation to obtain the final product.[7]

Determination of Boiling Point
The boiling point can be determined using a distillation apparatus or a micro-method with a

Thiele tube.[8][9]

Thiele Tube Method:
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Place a small amount of diisopropyl succinate into a small test tube.

Invert a sealed-end capillary tube into the test tube containing the liquid.

Attach the test tube to a thermometer.

Heat the arm of the Thiele tube containing mineral oil gently.[9]

Observe for a continuous stream of bubbles emerging from the capillary tube.

Remove the heat and record the temperature at which the liquid is drawn back into the

capillary tube. This temperature is the boiling point.[9]

Determination of Density
The density of liquid diisopropyl succinate can be determined by measuring the mass of a

known volume.[10]

Procedure:

Accurately weigh a clean and dry pycnometer (specific gravity bottle).

Fill the pycnometer with diisopropyl succinate, ensuring no air bubbles are present.

Place the pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach

thermal equilibrium.

Carefully remove any excess liquid from the capillary opening.

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of liquids.[11][12]

Procedure:
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Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

Place a few drops of diisopropyl succinate onto the prism of the refractometer.

Close the prism and allow the sample to reach the temperature of the instrument (typically

20 °C), which is often controlled by a water bath.

Adjust the light source and focus the eyepiece to observe the borderline between the light

and dark fields.

Align the borderline with the crosshairs in the eyepiece.

Read the refractive index value from the scale.

Determination of Flash Point
The closed-cup method, such as with a Pensky-Martens apparatus, is a standard procedure to

determine the flash point of combustible liquids.[13][14][15]

Procedure:

Place the sample of diisopropyl succinate into the test cup of the apparatus.

Close the lid and begin to heat the sample at a slow, constant rate while stirring.[13]

At regular temperature intervals, apply an ignition source (a small flame) into the vapor

space above the liquid.[13]

The flash point is the lowest temperature at which the vapors of the liquid ignite momentarily

upon the application of the ignition source.[13]

Logical and Metabolic Pathways
Synthesis of Diisopropyl Succinate
The synthesis of diisopropyl succinate is a straightforward acid-catalyzed esterification

reaction.
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Synthesis of Diisopropyl Succinate via Fischer Esterification.

Role in Ziegler-Natta Catalysis
Diisopropyl succinate can act as an internal electron donor in Ziegler-Natta catalyst systems

used for polypropylene production.[16][17][18] It modulates the catalyst's stereospecificity,

leading to polymers with desired properties.
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Role of Diisopropyl Succinate in Ziegler-Natta Catalysis.

Potential Metabolic Fate and Role of Succinate
While there is limited direct research on the metabolic pathways of diisopropyl succinate, it is

plausible that it undergoes hydrolysis in a biological system, catalyzed by esterases, to yield

succinate and isopropanol.[2] Succinate is a central metabolite in the citric acid (TCA) cycle.

[19]
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Potential Metabolic Fate of Diisopropyl Succinate.

Succinate itself is not just a metabolic intermediate but also a signaling molecule.[20][21] An

accumulation of succinate can lead to the stabilization of Hypoxia-Inducible Factor 1-alpha

(HIF-1α), even under normoxic conditions, which can influence inflammatory responses and

has been implicated in cancer metabolism.[20] The potential for diisopropyl succinate to

influence these pathways would depend on its absorption, distribution, and rate of hydrolysis to

succinate in vivo.

Safety and Handling
Diisopropyl succinate is generally considered to have low toxicity.[1] However, it can be

irritating to the eyes, respiratory system, and skin.[1] It is recommended to handle this chemical

in a well-ventilated area and to use appropriate personal protective equipment, including gloves

and safety glasses.[3] Some data suggests it may be harmful to aquatic life with long-lasting

effects.[6][22]

Conclusion
Diisopropyl succinate is a well-characterized diester with established industrial applications.

This guide has provided a detailed summary of its physicochemical properties, along with
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standardized protocols for their determination. While its direct biological activity is an area

requiring further investigation, its potential hydrolysis to succinate, a key metabolic and

signaling molecule, opens avenues for research in drug development and cellular biology. The

provided diagrams offer a clear visualization of its synthesis, its role in catalysis, and its

potential metabolic significance, serving as a foundational resource for scientists and

researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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